Cas no 1501074-91-4 (2,2-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1501074-91-4
• MF: C₈H₁₂F₂N₂O₂
• MW: 206.189888954163
• CID: 6564041
• PubChem ID: 80605105
• Update Time: 2025-10-31

2,2-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• 1501074-91-4
• AKOS019171581
• EN300-1929147

• Inchi： 1S/C8H12F2N2O2/c1-4-5(6(13)7(9)10)8(14-3)12(2)11-4/h6-7,13H,1-3H3
• InChI Key： JBWPJKREYWFSHB-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C)=NN(C)C=1OC)O)F

Computed Properties

• Exact Mass: 206.08668395g/mol
• Monoisotopic Mass: 206.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.3Ų

Additional information on 2,2-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-1-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-yl)Ethan-1-ol (CAS No. 1501074-91-4)

The compound 2,2-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1501074-91-4) is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoroethyl group attached to a methoxy-dimethylpyrazole core, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of green chemistry and sustainable synthesis, where 2,2-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol is being investigated for eco-friendly production methods. Computational studies using AI-driven molecular modeling have also highlighted its potential interactions with biological targets, a hot topic in drug design optimization.

The compound's CAS No. 1501074-91-4 is frequently searched in academic databases and patent literature, reflecting its relevance in medicinal chemistry. Its pyrazole moiety is particularly noteworthy, as this heterocycle is a common scaffold in FDA-approved drugs. Recent publications have explored its utility in cancer therapeutics and anti-inflammatory agents, addressing pressing healthcare challenges. Analytical techniques like NMR spectroscopy and HPLC purity analysis are critical for characterizing this compound, which is often discussed in quality control forums.

From an industrial perspective, 2,2-difluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol is gaining attention in crop protection research. Its structural features suggest possible herbicidal or fungicidal activity, aligning with the agricultural sector's need for novel pest control solutions. Manufacturers are optimizing scale-up processes to meet the demand from R&D laboratories, while adhering to REACH compliance standards.

Emerging applications in material science include its use as a precursor for fluorinated polymers with unique dielectric properties. This connects to trending searches about advanced electronic materials for flexible devices. The compound's stability under various pH conditions—a frequent query in chemical forums—makes it suitable for formulation studies. Safety data sheets emphasize standard laboratory handling protocols, avoiding the need for specialized containment.

In summary, CAS No. 1501074-91-4 represents a versatile chemical entity bridging multiple disciplines. Its structure-activity relationships continue to inspire innovations in targeted drug delivery and smart agrochemicals, making it a recurring keyword in grant proposals and research publications. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation bioactive molecule development.